Cas no 904633-30-3 (3-(2-Carboethoxybenzoyl)thiophene)

• Product Name: 3-(2-Carboethoxybenzoyl)thiophene
• CAS No: 904633-30-3
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• MDL: MFCD07699015
• CID: 1068321
• PubChem ID: 24723390
• Update Time: 2025-11-02

3-(2-Carboethoxybenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboethoxybenzoyl)thiophene
• ethyl 2-(thiophene-3-carbonyl)benzoate
• MFCD07699015
• AKOS016018724
• DTXSID40641830
• 904633-30-3

• MDL： MFCD07699015
• Inchi： 1S/C14H12O3S/c1-2-17-14(16)12-6-4-3-5-11(12)13(15)10-7-8-18-9-10/h3-9H,2H2,1H3
• InChI Key： RNDFBYVEETWXBT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1C=CC=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 260.05100
• Monoisotopic Mass: 260.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 71.61000
• LogP: 3.15580

Additional information on 3-(2-Carboethoxybenzoyl)thiophene

Comprehensive Guide to 3-(2-Carboethoxybenzoyl)thiophene (CAS No. 904633-30-3): Properties, Applications, and Market Insights

3-(2-Carboethoxybenzoyl)thiophene (CAS No. 904633-30-3) is a specialized organic compound that has garnered significant attention in the field of fine chemicals and pharmaceutical intermediates. This compound, characterized by its unique thiophene and benzoyl functional groups, serves as a critical building block in the synthesis of advanced materials and bioactive molecules. Its molecular structure, which combines a carboethoxy group with a thiophene ring, makes it a versatile reagent in organic synthesis and drug discovery.

The growing demand for high-performance intermediates in the pharmaceutical and agrochemical industries has propelled research into compounds like 3-(2-Carboethoxybenzoyl)thiophene. Researchers and manufacturers are particularly interested in its potential applications in catalysis, material science, and medicinal chemistry. With the rise of green chemistry and sustainable synthesis, this compound is also being explored for its eco-friendly properties and efficiency in multi-step reactions.

One of the most frequently searched questions related to 3-(2-Carboethoxybenzoyl)thiophene is its role in heterocyclic chemistry. Heterocycles, such as thiophene derivatives, are pivotal in the development of new drugs and functional materials. The compound’s ability to act as a precursor for biologically active molecules makes it a hot topic in academic research and industrial applications. Additionally, its solubility and stability under various conditions are often discussed in forums and scientific literature.

From a market perspective, 3-(2-Carboethoxybenzoyl)thiophene is gaining traction due to its use in high-value chemical synthesis. The compound’s cost-effectiveness and scalability are key factors driving its adoption in large-scale production. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of pharmaceutical developers and material scientists.

Another area of interest is the compound’s potential in optoelectronic materials. With the surge in demand for organic semiconductors and light-emitting diodes (LEDs), thiophene-based compounds like 3-(2-Carboethoxybenzoyl)thiophene are being investigated for their electronic properties and charge transport capabilities. This aligns with the broader trend of renewable energy and smart materials, making it a relevant topic for tech-driven industries.

In terms of safety and handling, 3-(2-Carboethoxybenzoyl)thiophene is generally considered stable under standard laboratory conditions. However, as with any chemical compound, proper storage and handling protocols should be followed to ensure user safety and product integrity. This aspect is often highlighted in safety data sheets (SDS) and regulatory guidelines, which are frequently accessed by professionals in the field.

The future of 3-(2-Carboethoxybenzoyl)thiophene looks promising, with ongoing research exploring its applications in nanotechnology and bioconjugation. As the scientific community continues to uncover its potential, this compound is expected to play a pivotal role in the next generation of innovative materials and therapeutic agents. For those interested in cutting-edge chemistry, keeping an eye on developments related to this compound is highly recommended.